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Compound of Interest

Compound Name: 2-Furancarboxylic acid

Cat. No.: B1666266

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 2-
Furancarboxylic acid (also known as 2-furoic acid), a key organic compound with applications
in medicinal chemistry and as a building block in the synthesis of various pharmaceuticals. This
document collates critically evaluated data, details the experimental methodologies used for
their determination, and presents a relevant reaction pathway.

Core Thermodynamic Data

The thermodynamic properties of 2-Furancarboxylic acid are crucial for understanding its
stability, reactivity, and behavior in various chemical and biological systems. The following
tables summarize key quantitative data obtained from experimental measurements.

Table 1: Enthalpy and Gibbs Free Energy of Formation
and Combustion
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Property Value (kJ/mol) Notes
Standard Enthalpy of Data from combustion
_ _ -498.48 to -503[1] _

Formation (Solid, 298.15 K) calorimetry.
Standard Enthalpy of

. _ -2040.7[1]
Combustion (Solid, 298.15 K)

] ] ] ) Can be calculated from

Standard Gibbs Free Energy Data not directly available in )

] enthalpy of formation and
of Formation (Calculated) search results

standard entropy.

Table 2: Phase Transition Properties

Property Value Temperature (K) Method
) Differential Scanning
Enthalpy of Fusion 22.6 kd/mol[2][3] 402.5[2] )
Calorimetry (DSC)

Enthalpy of .

T 88.4 £ 1.5 kJ/mol 285 - 304 Mass-Effusion (ME)
Sublimation
Enthalpy of )

o 108.4 = 2.2 kJ/mol 317 - 328 Mass-Effusion (ME)
Sublimation
Triple Point Data not explicitly
Temperature provided

Normal Boiling Point 504.2 K

Normal Melting Point 402.5 - 406.65 K

Table 3: Heat Capacity and Other Properties
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Property Value Temperature Range (K)
Heat Capacity at Saturation )
Data available 268.15 - 380.15
Pressure (Crystal 1)
Heat Capacity at Constant )
Data available 200 - 1000
Pressure (Ideal Gas)
Vapor Pressure Data available 317.179 - 328.175

Experimental Protocols

The determination of the thermodynamic properties of 2-Furancarboxylic acid relies on
precise experimental techniques. The following sections outline the general methodologies
employed.

Bomb Calorimetry for Enthalpy of Combustion

The standard enthalpy of combustion is determined using a bomb calorimeter.
Methodology:

o Sample Preparation: A pellet of known mass (approximately 1 gram) of high-purity 2-
Furancarboxylic acid is prepared.

e Bomb Assembly: The pellet is placed in a sample holder within the calorimeter's bomb. A
known length of ignition wire is connected to the electrodes, making contact with the sample.
A small, known amount of water is added to the bomb to ensure saturation of the final
atmosphere with water vapor.

e Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30
atm.

o Calorimeter Setup: The bomb is submerged in a known mass of water in the calorimeter's
insulated container. The system is allowed to reach thermal equilibrium.

o Combustion: The sample is ignited by passing an electric current through the ignition wire.
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Temperature Measurement: The temperature of the water in the calorimeter is recorded at
regular intervals before and after combustion to determine the temperature change (AT).

Calibration and Calculation: The heat capacity of the calorimeter system is determined by
burning a standard substance with a known heat of combustion, such as benzoic acid. The
enthalpy of combustion of 2-Furancarboxylic acid is then calculated from the observed
temperature rise, the heat capacity of the calorimeter, and corrections for the heat of ignition
and any side reactions (e.g., formation of nitric acid).

Differential Scanning Calorimetry (DSC) for Enthalpy of
Fusion

The enthalpy of fusion and melting point are determined using a differential scanning
calorimeter.

Methodology:

Sample Preparation: A small, accurately weighed sample (typically 5-15 mg) of 2-
Furancarboxylic acid is hermetically sealed in an aluminum pan. An empty sealed pan is
used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed with a specific temperature profile, typically involving heating and
cooling cycles to erase the sample's thermal history, followed by a final heating ramp at a
constant rate (e.g., 10 K/min).

Data Acquisition: The DSC measures the difference in heat flow required to maintain the
sample and reference at the same temperature as the furnace temperature is increased.

Data Analysis: The melting point is determined as the onset temperature of the endothermic
peak on the DSC thermogram. The enthalpy of fusion is calculated by integrating the area of
the melting peak.

Knudsen Effusion Method for Vapor Pressure and
Enthalpy of Sublimation
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The vapor pressure and enthalpy of sublimation are determined using the Knudsen effusion
method.

Methodology:

e Cell Preparation: A known mass of 2-Furancarboxylic acid is placed in a Knudsen cell,
which is a small container with a very small orifice of known area.

e Vacuum and Temperature Control: The cell is placed in a high-vacuum chamber and heated
to a precise, constant temperature.

e Mass Loss Measurement: As the sample sublimes, the vapor effuses through the orifice into
the vacuum. The rate of mass loss is measured over time using a highly sensitive
microbalance.

e Vapor Pressure Calculation: The vapor pressure (P) at a given temperature (T) is calculated
using the Hertz-Knudsen equation: P = ( dm/dt) * (2ntRT/M)"(1/2) / A where dm/dt is the rate
of mass loss, R is the ideal gas constant, M is the molar mass of the substance, and A is the
area of the orifice.

» Enthalpy of Sublimation Calculation: The experiment is repeated at several different
temperatures. The enthalpy of sublimation is then determined from the slope of a plot of In(P)
versus 1/T, according to the Clausius-Clapeyron equation.

Synthesis Pathway of 2-Furancarboxylic Acid

2-Furancarboxylic acid is commonly synthesized from furfural, a platform chemical derived
from biomass. The industrial synthesis often involves the Cannizzaro reaction.
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Caption: Synthesis of 2-Furancarboxylic Acid via the Cannizzaro Reaction of Furfural.

Experimental Workflow for Thermodynamic
Property Determination

The following diagram illustrates a generalized workflow for the experimental determination of
the key thermodynamic properties of a solid organic compound like 2-Furancarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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